5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonamide

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonamide
• InChI: InChI=1S/C6H9N3O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2,(H2,7,10,11)
• InChI Key: MBGGXNNSIXSZBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)S(=O)(=O)N)OC1
• Molecular Formula: C6H9N3O3S
• Molecular Weight: 203.22 g/mol
• CAS RN: 1803609-80-4

Description

“5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonamide” is a chemical compound with the CAS Number: 1803609-80-4. It has a molecular weight of 203.22.

Molecular Structure Analysis

The IUPAC name for this compound is 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonamide. The InChI code for this compound is 1S/C6H9N3O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2,(H2,7,10,11).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Unfortunately, other physical and chemical properties such as density, melting point, and boiling point were not found in the retrieved data.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

Sulfonamide compounds, including structures related to 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonamide, have been recognized for their significant role as synthetic bacteriostatic antibiotics used in the therapy of bacterial infections and those caused by other microorganisms (Gulcin & Taslimi, 2018). These compounds have been instrumental in treating infections before the widespread use of penicillin.

Anticancer Applications

Sulfonamides have found applications as anticancer agents. Their use spans various mechanisms of action, including as antiviral HIV protease inhibitors, anticancer agents, and in drugs for Alzheimer’s disease (Gulcin & Taslimi, 2018). The primary sulfonamides continue to be an important class of compounds, leading to valuable drug candidates for treating cancer and other conditions.

Role in Kinase Inhibition

Sulfonamides and related structures have been investigated for their potential in inhibiting various kinases, which are enzymes critical in signaling pathways that regulate cell functions, including cell growth, migration, metabolism, and apoptosis. This makes them valuable in the context of cancer research and therapy (Wenglowsky, 2013).

Antioxidant Properties

Research on sulfonamides has also extended into their antioxidant properties. These compounds have been studied for their ability to act as antioxidants, potentially offering protective effects against oxidative stress-related diseases (Munteanu & Apetrei, 2021).

Environmental Impact and Human Health

The presence of sulfonamides in the environment, mainly derived from agricultural activities, has raised concerns regarding their impact on microbial populations and potential human health hazards. Research indicates that these compounds can cause changes in microbial populations that might be hazardous to human health on a global scale (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.